N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H11N5O3/c1-17-7-8(5-14-17)11-15-10(20-16-11)6-13-12(18)9-3-2-4-19-9/h2-5,7H,6H2,1H3,(H,13,18)
• InChI Key: YENPHBGYHSGSEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CC=CO3
• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol

Description

N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific research community. This compound is known for its potential use in various biomedical applications due to its unique chemical properties.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research indicates that derivatives of furan, oxadiazole, and pyrazole, such as "N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-2-carboxamide," are synthesized for exploring their potential in various scientific fields. For instance, the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on related structural motifs has been demonstrated. These compounds are crafted through reactions involving key intermediates like thiosemicarbazide, leading to the formation of triazole, oxadiazole, and thiadiazole derivatives through cyclization reactions (El-Essawy & Rady, 2011).

Energetic Materials Development

Another application involves the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan for creating insensitive energetic materials. These compounds, characterized by their thermal stabilities and insensitivity towards impact and friction, are superior in detonation performance compared to traditional explosives like TNT, highlighting their significance in materials science (Yu et al., 2017).

Pharmacological Activity and Drug Development

Derivatives containing the oxadiazole or furadiazole ring have shown a wide range of biological activities, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant properties. These activities suggest their potential as pharmacologically active compounds, and the review of such derivatives indicates their importance in drug discovery and development (Siwach & Verma, 2020).

Antimicrobial Activity

Some compounds synthesized from furan-2-carbohydrazide have been tested for anti-avian influenza virus activity, showcasing promising antiviral activity against the H5N1 virus. This illustrates the role of furan and oxadiazole derivatives in addressing global health challenges by developing new antiviral agents (Flefel et al., 2012).